![molecular formula C25H20FNO4S B2519470 (3,4-Dimethylphenyl)(4-((4-fluorophenyl)sulfonyl)-6-methoxyquinolin-3-yl)methanone CAS No. 899760-31-7](/img/structure/B2519470.png)
(3,4-Dimethylphenyl)(4-((4-fluorophenyl)sulfonyl)-6-methoxyquinolin-3-yl)methanone
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Description
(3,4-Dimethylphenyl)(4-((4-fluorophenyl)sulfonyl)-6-methoxyquinolin-3-yl)methanone is a useful research compound. Its molecular formula is C25H20FNO4S and its molecular weight is 449.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antioxidant Properties
One area of application involves the synthesis of novel compounds with potential antioxidant properties. For instance, derivatives of dimethoxyphenyl and trimethoxyphenyl methanone have been synthesized and evaluated for their in vitro antioxidant activities. These studies reveal that certain bromophenol derivatives exhibit effective antioxidant power, suggesting their potential utility in medicinal chemistry and pharmaceuticals (Çetinkaya et al., 2012).
Fluorescent Labeling and Sensing
Compounds related to methoxyquinolinyl derivatives have been explored for their fluorescent properties. For example, 6-methoxy-4-quinolone has been highlighted for its strong fluorescence in aqueous media, making it useful as a fluorescent labeling reagent in biomedical analysis. This compound exhibits stable fluorescence across a wide pH range, underscoring its applicability in developing novel fluorescent probes for scientific research (Hirano et al., 2004).
Material Science Applications
In material science, derivatives have been utilized in the synthesis of anion exchange membranes and polymer materials with enhanced properties. Research into poly(arylene ether sulfone)s incorporating pendant benzyl-quaternary ammonium groups has shown promising results in terms of hydroxide conductivity, alkaline stability, and potential for fuel cell applications. Such studies demonstrate the compound's relevance in advancing materials technology for energy and environmental applications (Shi et al., 2017).
properties
IUPAC Name |
(3,4-dimethylphenyl)-[4-(4-fluorophenyl)sulfonyl-6-methoxyquinolin-3-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20FNO4S/c1-15-4-5-17(12-16(15)2)24(28)22-14-27-23-11-8-19(31-3)13-21(23)25(22)32(29,30)20-9-6-18(26)7-10-20/h4-14H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVDYLVASHFPIKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)C2=CN=C3C=CC(=CC3=C2S(=O)(=O)C4=CC=C(C=C4)F)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.